Cas no 133427-48-2 (Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate)

• Product Name: Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate
• CAS No: 133427-48-2
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD22550651
• CID: 2951955
• Update Time: 2025-07-17

Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(三氟甲基)咪唑并[1,2-A]吡啶-8-羧酸甲酯
• ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate
• methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate
• IMidazo[1,2-a]pyridine-8-carboxylic acid, 2-(trifluoroMethyl)-, ethyl ester
• imidazo[1,2-a]pyridine-8-carboxylic acid,2-(trifluoromethyl)-,ethyl ester
• ethyl 2-trifluoromethylimidazo[1,2-a]pyridine-8-carboxylate
• Ethyl (2-trifluoromethylimidazo[1,2-a]pyridin-8-yl)carboxylate
• Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate

• MDL： MFCD22550651
• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)7-4-3-5-16-6-8(11(12,13)14)15-9(7)16/h3-6H,2H2,1H3
• InChI Key： XSDZAIAAAVSDCB-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C=CC=C(C(=O)OCC)C2=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2.9
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate

Comprehensive Overview of Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate (CAS No. 133427-48-2)

Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate (CAS No. 133427-48-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the trifluoromethyl group and the ethyl carboxylate moiety enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity, making such compounds invaluable in the development of new therapeutics. Researchers are particularly interested in its potential as a building block for small molecule inhibitors targeting various diseases, including cancer and infectious diseases.

The synthesis of Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. Its CAS No. 133427-48-2 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers and regulatory bodies.

One of the most frequently asked questions about this compound is its solubility and stability under different conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its formulation in laboratory and industrial settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage.

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, often associated with antiviral, antibacterial, and anti-inflammatory activities. The incorporation of the trifluoromethyl group further diversifies its pharmacological profile, as this moiety is known to enhance lipophilicity and membrane permeability. These attributes make Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate a promising candidate for further investigation in drug development pipelines.

From an industrial perspective, the compound's applications extend beyond pharmaceuticals. It is also explored in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and liquid crystals, owing to its electron-withdrawing properties and structural rigidity. This versatility underscores its importance in both life sciences and material engineering.

Environmental and safety considerations are paramount when handling Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate. While it is not classified as a hazardous substance, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance with guidelines from agencies like the Environmental Protection Agency (EPA) and REACH ensures its safe use in research and manufacturing.

In conclusion, Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate (CAS No. 133427-48-2) represents a fascinating intersection of chemistry and biology. Its structural features and functional groups make it a valuable tool for scientists exploring new frontiers in medicine and technology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in innovative scientific breakthroughs.